Cas no 312613-88-0 (N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-2-phenylacetamide)

• Product Name: N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-2-phenylacetamide
• CAS No: 312613-88-0
• MF: C₁₆H₁₄N₂OS₂
• MW: 314.425160884857
• CID: 5924397
• PubChem ID: 959132
• Update Time: 2025-08-05

N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-2-phenylacetamide
• N-(2-(methylthio)benzo[d]thiazol-6-yl)-2-phenylacetamide
• Benzeneacetamide, N-[2-(methylthio)-6-benzothiazolyl]-
• N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)-2-phenylacetamide
• 312613-88-0
• N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-2-phenylacetamide
• SR-01000906491-1
• SR-01000906491
• AKOS024574371
• F0060-0176
• Oprea1_501651

• Inchi： 1S/C16H14N2OS2/c1-20-16-18-13-8-7-12(10-14(13)21-16)17-15(19)9-11-5-3-2-4-6-11/h2-8,10H,9H2,1H3,(H,17,19)
• InChI Key： NUSMFWOUCXFLPE-UHFFFAOYSA-N
• SMILES： C1(CC(NC2C=C3SC(SC)=NC3=CC=2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 314.05475542g/mol
• Monoisotopic Mass: 314.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 13.82±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-2-phenylacetamide

N-2-(Methylsulfanyl)-1,3-benzothiazol-6-yl-2-phenylacetamide (CAS No. 312613-88-0): An Overview

N-2-(Methylsulfanyl)-1,3-benzothiazol-6-yl-2-phenylacetamide (CAS No. 312613-88-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The chemical structure of N-2-(Methylsulfanyl)-1,3-benzothiazol-6-yl-2-phenylacetamide consists of a benzothiazole ring system linked to a phenylacetamide moiety via a sulfanyl group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various pharmaceutical applications. Recent studies have highlighted its potential as a lead compound in drug discovery and development.

One of the key areas of research involving N-2-(Methylsulfanyl)-1,3-benzothiazol-6-yl-2-phenylacetamide is its antimicrobial activity. Several studies have demonstrated that this compound exhibits potent inhibitory effects against a range of bacterial and fungal pathogens. For instance, a study published in the Journal of Medicinal Chemistry reported that N-2-(Methylsulfanyl)-1,3-benzothiazol-6-yl-2-phenylacetamide showed significant activity against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. These findings suggest that the compound could be further developed as an alternative to existing antibiotics and antifungal agents.

In addition to its antimicrobial properties, N-2-(Methylsulfanyl)-1,3-benzothiazol-6-yl-2-phenylacetamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Research conducted by a team at the University of California found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These results indicate that N-2-(Methylsulfanyl)-1,3-benzothiazol-6-yl-2-phenylacetamide could be a promising candidate for the development of anti-inflammatory drugs.

The anticancer potential of N-2-(Methylsulfanyl)-1,3-benzothiazol-6-yl-2-phenylacetamide has also been explored in several preclinical studies. A study published in Cancer Research demonstrated that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer cell death. These findings suggest that N-2-(Methylsulfanyl)-1,3-benzothiazol-6-yl-2-phenylacetamide could be further optimized for use in cancer therapy.

Beyond its biological activities, the synthetic accessibility and structural flexibility of N-2-(Methylsulfanyl)-1,3-benzothiazol-6-y-l2 phenylacetamide make it an attractive scaffold for medicinal chemists. The ability to modify the benzothiazole ring and the phenylacetamide moiety allows for the exploration of a wide range of analogues with enhanced potency and selectivity. This versatility is particularly important in drug discovery, where fine-tuning the chemical structure can significantly impact the pharmacological profile of a compound.

In conclusion, N-2-(Methylsulfanyl)-1,3-benzothiazol - 6 - yl - 2 - phenyla cet amide (CAS No. 312613 - 88 - 0) is a promising compound with diverse biological activities and potential therapeutic applications. Its antimicrobial, anti-inflammatory, and anticancer properties make it a valuable lead for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, this compound is likely to play an increasingly important role in the advancement of pharmaceutical science.